Cas no 1248963-08-7 (1-{(2,3-dimethylphenyl)methylamino}propan-2-ol)

• Product Name: 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol
• CAS No: 1248963-08-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5187391
• PubChem ID: 60657677
• Update Time: 2025-10-29

1-{(2,3-dimethylphenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(2,3-dimethylphenyl)methyl]amino}propan-2-ol
• 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol

• Inchi： 1S/C12H19NO/c1-9-5-4-6-12(11(9)3)8-13-7-10(2)14/h4-6,10,13-14H,7-8H2,1-3H3
• InChI Key： WRQVFBCBRIGLST-UHFFFAOYSA-N
• SMILES： OC(C)CNCC1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1248963-08-7)

1-{(2,3-dimethylphenyl)methylamino}propan-2-ol, identified by its CAS No. 1248963-08-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amino alcohols, which are widely studied for their versatile applications in drug synthesis, catalysis, and material science. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol has increased due to its potential role in the development of central nervous system (CNS) therapeutics. Researchers are exploring its derivatives for their neuroprotective and psychoactive properties, aligning with the growing interest in mental health and cognitive enhancement. The compound's unique 2,3-dimethylphenyl moiety contributes to its lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in modern drug discovery.

The synthesis of CAS No. 1248963-08-7 typically involves reductive amination or nucleophilic substitution reactions, methods frequently searched by organic chemists in academic and industrial settings. Its propan-2-ol backbone is structurally analogous to several beta-blockers and adrenergic agents, making it a subject of interest for cardiovascular research. This connection to drug repurposing—a trending topic in pharmacology—further elevates its relevance.

From an industrial perspective, 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production to minimize waste and energy consumption resonates with the global push for environmentally friendly manufacturing. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, addressing common queries about purity assessment and structural confirmation in quality control workflows.

In summary, 1-{(2,3-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1248963-08-7) exemplifies the intersection of medicinal chemistry and process innovation. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued prominence in research and development. As interest in precision medicine and targeted therapies grows, this compound is poised to remain a key player in advancing human health and scientific understanding.